Cas no 2171912-36-8 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid
• CAS No: 2171912-36-8
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6480385
• PubChem ID: 165809556
• Update Time: 2025-10-28

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid
• EN300-1490799
• 2171912-36-8
• 4-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}oxolane-3-carboxylic acid

• Inchi： 1S/C25H26N2O6/c28-22(29)20-11-32-13-21(20)27-23(30)25(9-10-25)14-26-24(31)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-21H,9-14H2,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： OGSUEIFULZEUBD-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1COCC1C(=O)O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid

Introduction to 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic Acid (CAS No. 2171912-36-8)

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid, identified by its CAS number 2171912-36-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. Its unique structural features, which include a cyclopropane ring and an oxolane moiety, contribute to its distinctive chemical properties and biological activities.

The structural complexity of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid makes it an intriguing subject for research in medicinal chemistry. The presence of a fluorenylmethoxycarbonyl (Fmoc) group suggests its utility in peptide synthesis and proteomics, while the cyclopropane ring introduces rigidity and potential for selective interactions with biological targets. These characteristics have positioned this compound as a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The oxolane ring in 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid has been particularly studied for its ability to modulate enzyme activity and receptor binding. This has led to its exploration as a potential lead compound in the inhibition of kinases and other enzymes implicated in cancer and inflammatory diseases. The Fmoc group, on the other hand, provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule.

The cyclopropane moiety is another key feature that contributes to the biological relevance of this compound. Cyclopropanes are known for their ability to introduce conformational constraints into molecules, which can enhance binding interactions with biological targets. This structural motif has been successfully employed in the design of drugs targeting bacterial enzymes and viral proteases. The incorporation of a cyclopropane ring into 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid thus adds another layer of complexity that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, which has been instrumental in understanding the binding mechanisms of complex compounds like 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid. These studies have highlighted the importance of the oxolane ring in stabilizing interactions with biological targets, particularly through hydrogen bonding and hydrophobic effects. The fluorenylmethoxycarbonyl group has also been shown to play a crucial role in modulating solubility and metabolic stability, making it an attractive feature for drug-like molecules.

The synthesis of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is essential to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and enantioselective synthesis, have been employed to construct the complex framework of this compound. These methodologies not only enhance efficiency but also allow for the introduction of chiral centers, which are critical for achieving enantiopure pharmaceuticals.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}oxolane-3-carboxylic acid (CAS No. 2171912-36-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential applications in drug discovery make it a compelling target for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the development of next-generation pharmaceuticals.